Cas no 1363992-79-3 (methyl 4-amino-1,1-dioxo-1λ?-thiane-4-carboxylate hydrochloride)

• Product Name: methyl 4-amino-1,1-dioxo-1λ?-thiane-4-carboxylate hydrochloride
• CAS No: 1363992-79-3
• MF: C₇H₁₄ClNO₄S
• MW: 243.70836019516
• CID: 3160778
• PubChem ID: 112756428
• Update Time: 2025-10-16

methyl 4-amino-1,1-dioxo-1λ?-thiane-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1,1-dioxohexahydro-1(lambda6)-thiopyran-4-carboxylic acid methyl es ter hydrochloride
• methyl 4-amino-1,1-dioxo-1λ?-thiane-4-carboxylate hydrochloride
• EN300-202143
• 1363992-79-3
• MFCD22375544
• F30384
• Methyl 4-aminotetrahydro-2H-thiopyran-4-carboxylate 1,1-dioxide hydrochloride
• Methyl4-aminotetrahydro-2H-thiopyran-4-carboxylate1,1-dioxidehydrochloride
• Methyl 4-amino-1,1-dioxo-1?6-thiane-4-carboxylate hydrochloride
• NEC99279
• Methyl 4-aminotetrahydro-2H-thiopyran-4-carboxylate 1,1-dioxide HCl
• methyl 4-amino-1,1-dioxothiane-4-carboxylate;hydrochloride
• methyl 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylate hydrochloride

• Inchi： 1S/C7H13NO4S.ClH/c1-12-6(9)7(8)2-4-13(10,11)5-3-7;/h2-5,8H2,1H3;1H
• InChI Key： RHMHBAVTPINPHG-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC(C(=O)OC)(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 243.0332068Da
• Monoisotopic Mass: 243.0332068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-amino-1,1-dioxo-1λ?-thiane-4-carboxylate hydrochloride

Introduction to Methyl 4-amino-1,1-dioxo-1λ?-thiane-4-carboxylate Hydrochloride (CAS No. 1363992-79-3)

Methyl 4-amino-1,1-dioxo-1λ?-thiane-4-carboxylate hydrochloride, identified by its CAS number 1363992-79-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of methyl 4-amino-1,1-dioxo-1λ?-thiane-4-carboxylate hydrochloride features a thiophene core with functional groups that contribute to its unique chemical properties. The presence of an amino group at the 4-position and a carboxylate moiety at the 4-carboxyl position, along with the hydrochloride salt form, makes this compound a versatile intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

In recent years, there has been growing interest in thiophene derivatives due to their role as key scaffolds in the design of bioactive molecules. The< strong>4-amino and 1,1-dioxo functional groups in this compound contribute to its reactivity and potential interactions with biological targets. These features have made it a subject of extensive research in the development of novel therapeutic agents.

One of the most compelling aspects of methyl 4-amino-1,1-dioxo-1λ?-thiane-4-carboxylate hydrochloride is its potential application in the synthesis of complex molecules with pharmacological relevance. The< strong>dioxo group, for instance, can participate in various chemical reactions that are useful for constructing more intricate structures. This flexibility has been exploited in several studies aimed at developing new drugs targeting various diseases.

The< strong>hydrochloride form of this compound enhances its solubility in water, making it more suitable for biological assays and drug formulation. This property is particularly important in pharmaceutical research, where bioavailability and solubility are critical factors in determining the efficacy of a drug.

Recent research has highlighted the< strong>biological activity of thiophene derivatives, including< strong>methyl 4-amino-1,1-dioxo-1λ?-thiane-4-carboxylate hydrochloride. Studies have shown that these compounds can exhibit a range of effects, from antimicrobial to anti-inflammatory properties. The< strong>amino group plays a crucial role in these interactions by facilitating hydrogen bonding and other non-covalent interactions with biological targets.

In addition to its pharmacological potential, methyl 4-amino-1,1-dioxo-1λ?-thiane-4-carboxylate hydrochloride has been explored as a building block in organic synthesis. Its structural features allow for modifications at multiple sites, enabling chemists to design derivatives with tailored properties. This adaptability has made it a valuable tool in the development of novel synthetic methodologies.

The< strong>dioxo group is particularly interesting from a synthetic perspective, as it can undergo various transformations that introduce new functional groups or alter the electronic properties of the molecule. These transformations have been utilized in several synthetic routes aimed at constructing complex heterocyclic systems.

The< strong>carboxylate hydrochloride salt form provides additional advantages in terms of stability and handling. The hydrochloride salt is known for its high purity and stability under various conditions, making it an ideal candidate for both laboratory research and industrial applications.

In conclusion, methyl 4-amino-1,1-dioxo-1λ?-thiane-4-carboxylate hydrochloride (CAS No. 1363992-79-3) is a multifaceted compound with significant potential in both pharmaceutical research and organic synthesis. Its unique structural features and functional groups make it a valuable tool for developing new drugs and exploring novel synthetic pathways. As research continues to uncover new applications for thiophene derivatives, compounds like this one are likely to play an increasingly important role in advancing our understanding of bioactive molecules and their therapeutic applications.